Cas no 62615-78-5 (1H-Indole, 1-(trifluoroacetyl)-)
62615-78-5 structure
Product Name:1H-Indole, 1-(trifluoroacetyl)-
CAS No:62615-78-5
MF:C10H6F3NO
MW:213.15595293045
CID:438091
PubChem ID:12955899
Update Time:2025-04-19
1H-Indole, 1-(trifluoroacetyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole, 1-(trifluoroacetyl)-
- 2,2,2-trifluoro-1-indol-1-ylethanone
- DTXSID30513875
- SCHEMBL9017035
- 2,2,2-Trifluoro-1-(1H-indol-1-yl)ethan-1-one
- 1-(trifluoroacetyl)-1H-indole
- N-(trifluoroacetyl)indole
- 62615-78-5
- 2,2,2-Trifluoro-1-(1H-indol-1-yl)ethanone
- Indole, TFA
-
- Inchi: 1S/C10H6F3NO/c11-10(12,13)9(15)14-6-5-7-3-1-2-4-8(7)14/h1-6H
- InChI Key: KAWBQLNYYQEEIA-UHFFFAOYSA-N
- SMILES: FC(C(N1C=CC2C=CC=CC1=2)=O)(F)F
Computed Properties
- Exact Mass: 213.04018
- Monoisotopic Mass: 213.04014830g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 264
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 22Ų
Experimental Properties
- PSA: 22
1H-Indole, 1-(trifluoroacetyl)- Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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